2-[2-oxo-2-(1-pyrrolidinyl)ethyl]-6-(2-thienyl)-3(2H)-pyridazinone

• IUPAC Name: 2-(2-oxo-2-pyrrolidin-1-ylethyl)-6-thiophen-2-ylpyridazin-3-one
• InChI: InChI=1S/C14H15N3O2S/c18-13-6-5-11(12-4-3-9-20-12)15-17(13)10-14(19)16-7-1-2-8-16/h3-6,9H,1-2,7-8,10H2
• InChI Key: WHAJKOGBCOWBFT-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C(=O)CN2C(=O)C=CC(=N2)C3=CC=CS3
• Molecular Formula: C14H15N3O2S
• Molecular Weight: 289.35 g/mol

Description

Synthesis Analysis

The synthesis of pyridazinone derivatives, including compounds similar to 2-[2-oxo-2-(1-pyrrolidinyl)ethyl]-6-(2-thienyl)-3(2H)-pyridazinone, often involves complex reactions that result in the formation of various stereoisomers. These processes are crucial for understanding the chemical behavior and potential applications of these compounds. For example, the synthesis and biological activity of four stereoisomers of a related pyridazinone compound show a combination of vasodilation and beta-adrenergic antagonist activity, highlighting the importance of stereochemistry in the biological activities of these compounds (Howson et al., 1988).

Molecular Structure Analysis

Molecular structure analysis of pyridazinone derivatives, including 2-[2-oxo-2-(1-pyrrolidinyl)ethyl]-6-(2-thienyl)-3(2H)-pyridazinone, often involves spectroscopic studies and crystal structure analyses. These analyses provide insights into the conformations, stability, and reactivity of these compounds. For instance, a study on a new pyridazinone derivative provides detailed insights into its molecular structure, supported by spectroscopic studies and theoretical calculations, offering valuable information on its conformational stability and reactivity (Kalai et al., 2021).

Chemical Reactions and Properties

Pyridazinone derivatives undergo various chemical reactions, leading to a wide range of chemical properties. These reactions include cycloalkylation, condensation with halocompounds, and reactions with sulfur to yield thienopyridazinone derivatives. Such chemical versatility is crucial for the development of new compounds with potential applications in medicinal chemistry and other fields. Studies demonstrate the synthesis of thienoazines under neat reaction conditions, emphasizing green chemistry approaches (Al-Zaydi et al., 2010).